o-Xylene o-Xylene o-Xylene is a nonoxygenated, homocyclic aromatic compound that occurs as a constituent of petroleum. It belongs to the class of volatile organic compounds (VOCs) having vapor pressure high enough to vaporize under normal conditions and enter into the atmosphere. It is found to be relatively water-soluble and suspected to have carcinogenic properties.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
o-Xylene is an environmental pollutant belonging to the class of volatile organic compounds. It is emitted from a variety of sources including adhesives, degreasing agents, combustion products of wood and fuels, industrial paints, aerosols, etc.
O-Xylene, also known as O-dimethylbenzene or O-methyltoluene, belongs to the class of organic compounds known as o-xylenes. These are aromatic compounds that contain a o-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 2-positions. O-Xylene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. O-Xylene has been detected in multiple biofluids, such as feces, saliva, and blood. Within the cell, O-xylene is primarily located in the membrane (predicted from logP). O-Xylene exists in all eukaryotes, ranging from yeast to humans. O-Xylene can be converted into 3, 4-xylenol. O-Xylene is a geranium tasting compound that can be found in black walnut and papaya. This makes O-xylene a potential biomarker for the consumption of these food products. O-Xylene is a potentially toxic compound.
O-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. (USCG, 1999)
O-xylene is a xylene substituted by methyl groups at positions 1 and 3.
Brand Name: Vulcanchem
CAS No.: 95-47-6
VCID: VC21188422
InChI: InChI=1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3
SMILES: CC1=CC=CC=C1C
Molecular Formula: C6H4(CH3)2
C8H10
C8H10
Molecular Weight: 106.16 g/mol

o-Xylene

CAS No.: 95-47-6

Cat. No.: VC21188422

Molecular Formula: C6H4(CH3)2
C8H10
C8H10

Molecular Weight: 106.16 g/mol

* For research use only. Not for human or veterinary use.

o-Xylene - 95-47-6

Specification

Description o-Xylene is a nonoxygenated, homocyclic aromatic compound that occurs as a constituent of petroleum. It belongs to the class of volatile organic compounds (VOCs) having vapor pressure high enough to vaporize under normal conditions and enter into the atmosphere. It is found to be relatively water-soluble and suspected to have carcinogenic properties.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
o-Xylene is an environmental pollutant belonging to the class of volatile organic compounds. It is emitted from a variety of sources including adhesives, degreasing agents, combustion products of wood and fuels, industrial paints, aerosols, etc.
O-Xylene, also known as O-dimethylbenzene or O-methyltoluene, belongs to the class of organic compounds known as o-xylenes. These are aromatic compounds that contain a o-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 2-positions. O-Xylene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. O-Xylene has been detected in multiple biofluids, such as feces, saliva, and blood. Within the cell, O-xylene is primarily located in the membrane (predicted from logP). O-Xylene exists in all eukaryotes, ranging from yeast to humans. O-Xylene can be converted into 3, 4-xylenol. O-Xylene is a geranium tasting compound that can be found in black walnut and papaya. This makes O-xylene a potential biomarker for the consumption of these food products. O-Xylene is a potentially toxic compound.
O-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. (USCG, 1999)
O-xylene is a xylene substituted by methyl groups at positions 1 and 3.
CAS No. 95-47-6
Molecular Formula C6H4(CH3)2
C8H10
C8H10
Molecular Weight 106.16 g/mol
IUPAC Name 1,2-xylene
Standard InChI InChI=1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3
Standard InChI Key CTQNGGLPUBDAKN-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1C
Canonical SMILES CC1=CC=CC=C1C
Boiling Point 289 to 293 °F at 760 mm Hg (NTP, 1992)
144.5 °C
144 °C
292°F
Colorform Colorless liquid
Flash Point 63 °F (NTP, 1992)
31.0 °C (87.8 °F) - closed cup
63 °F; 17 °C (Closed cup)
32 °C c.c.
90°F
Melting Point -13 to -9 °F (NTP, 1992)
-25.2 °C
-25.16 °C
-25 °C
-13°F

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